Cas no 1805443-97-3 (2-Amino-3-bromo-6-(bromomethyl)pyridine)

• Product Name: 2-Amino-3-bromo-6-(bromomethyl)pyridine
• CAS No: 1805443-97-3
• MF: C₆H₆Br₂N₂
• MW: 265.933239459991
• CID: 4803621
• Update Time: 2025-06-11

2-Amino-3-bromo-6-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-6-(bromomethyl)pyridine

• Inchi： 1S/C6H6Br2N2/c7-3-4-1-2-5(8)6(9)10-4/h1-2H,3H2,(H2,9,10)
• InChI Key： DRVMGSRTVJEDRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CBr)=NC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-bromo-6-(bromomethyl)pyridine

Introduction to 2-Amino-3-bromo-6-(bromomethyl)pyridine (CAS No. 1805443-97-3)

2-Amino-3-bromo-6-(bromomethyl)pyridine (CAS No. 1805443-97-3) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery, organic synthesis, and biological studies. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 2-Amino-3-bromo-6-(bromomethyl)pyridine.

The molecular formula of 2-Amino-3-bromo-6-(bromomethyl)pyridine is C₈H₉Br₂N₂, and its molecular weight is 271.07 g/mol. The compound features a pyridine ring with a bromomethyl group at the 6-position and a bromo substituent at the 3-position, along with an amino group at the 2-position. These functional groups contribute to the compound's reactivity and potential for diverse chemical transformations.

In terms of physical properties, 2-Amino-3-bromo-6-(bromomethyl)pyridine is a solid at room temperature with a melting point of approximately 105°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various synthetic reactions and analytical techniques.

The synthesis of 2-Amino-3-bromo-6-(bromomethyl)pyridine can be achieved through several routes. One common method involves the bromination of 2-amino-6-methylpyridine followed by the introduction of a bromomethyl group. Another approach involves the reaction of 2-amino-3-bromopyridine with a brominating agent to form the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts that minimize waste production.

In the realm of pharmaceutical research, 2-Amino-3-bromo-6-(bromomethyl)pyridine has shown promise as a lead compound for drug discovery. Its unique structure allows it to serve as a building block for more complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been explored for their anti-cancer properties, particularly in inhibiting specific enzymes involved in cancer cell proliferation. Recent studies have demonstrated that certain derivatives exhibit selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells.

Beyond its pharmaceutical applications, 2-Amino-3-bromo-6-(bromomethyl)pyridine has also found use in organic synthesis as a versatile intermediate. Its reactivity can be harnessed to synthesize a wide range of functionalized pyridines and other nitrogen-containing heterocycles. These compounds are valuable in the development of new materials, such as polymers and catalysts, which have applications in various industries including electronics and catalysis.

The biological activity of 2-Amino-3-bromo-6-(bromomethyl)pyridine has been an area of active research. Studies have shown that this compound can interact with specific biological targets, such as enzymes and receptors, making it a valuable tool for understanding cellular processes. For example, it has been used in assays to study enzyme inhibition and receptor binding, providing insights into the mechanisms underlying various physiological and pathological conditions.

In addition to its direct applications, 2-Amino-3-bromo-6-(bromomethyl)pyridine serves as an important reference compound for analytical chemistry. Its well-defined structure and distinct spectroscopic properties make it useful for calibration standards and quality control in analytical methods such as HPLC (High Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy.

Recent advancements in computational chemistry have further enhanced our understanding of 2-Amino-3-bromo-6-(bromomethyl)pyridine. Molecular modeling studies have provided insights into its conformational behavior and electronic properties, which are crucial for predicting its reactivity and designing new derivatives with optimized properties. These computational tools have also facilitated the rational design of more efficient synthetic routes and improved our ability to predict the biological activity of related compounds.

In conclusion, 2-Amino-3-bromo-6-(bromomethyl)pyridine (CAS No. 1805443-97-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it a valuable reagent in organic synthesis, a promising lead compound in pharmaceutical research, and an important tool in biological studies and analytical chemistry. As research continues to advance, we can expect to see even more innovative applications of this versatile compound.